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Compound of Interest

Tetrakis(2-butoxyethyl)
Compound Name:
orthosilicate

Cat. No.: B103857

For researchers and scientists in the fast-paced world of drug development, the safe handling
and disposal of chemical reagents is a cornerstone of laboratory excellence and environmental
responsibility. This guide provides essential safety and logistical information for the proper
disposal of Tetrakis(2-butoxyethyl) orthosilicate, ensuring operational integrity and
adherence to safety protocols.

Quantitative Data Summary

The following table summarizes key quantitative data for Tetrakis(2-butoxyethyl)
orthosilicate, compiled from safety data sheets. This information is critical for assessing risk
and implementing appropriate handling procedures.
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Property Value

Chemical Formula C24H5208Si

CAS Number 18765-38-3

Physical Form Liquid

Acute Oral Toxicity LD50, Rat, > 2,000 mg/kg

Fish: LC50, Danio rerio (zebra fish), 96 Hour, >
201 mg/l (Practically non-toxic) Aquatic
Invertebrates: EC50, Daphnia sp. (water flea),

Agquatic Toxicity o o
48 Hour, > 90 mg/l (No toxicity at the limit of
solubility) Algae: ErC50, Scenedesmus
subspicatus, 72 Hour, > 161 mg/I

Biodegradability Readily biodegradable

Storage Temperature 2-8°C under an inert atmosphere.[1]

Disposal Protocol: Tetrakis(2-butoxyethyl)
orthosilicate

Adherence to a strict, step-by-step disposal protocol is mandatory to ensure the safety of
laboratory personnel and the environment. The following procedure outlines the recommended
steps for the disposal of Tetrakis(2-butoxyethyl) orthosilicate.

1. Personal Protective Equipment (PPE) and-Safe Handling:

o Always wear appropriate personal protective equipment, including safety goggles, a lab coat,
and nitrile gloves.[2]

o Conduct all handling and disposal procedures within a properly functioning fume hood to
avoid inhalation of vapors.[2]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4] No smoking
should be permitted in the vicinity.[3][4]
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Use non-sparking tools and take precautionary measures against static discharge.[4][5]
. Waste Segregation and Collection:

Designate a specific, clearly labeled waste container for Tetrakis(2-butoxyethyl)
orthosilicate and any materials contaminated with it.

The container must be made of a compatible material and have a tightly fitting cap.[3] It
should be kept closed at all times except when waste is being added.[3]

Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's hazardous waste management plan. Halogenated and non-halogenated
solvents, for example, are often collected separately.[5]

Never dispose of Tetrakis(2-butoxyethyl) orthosilicate down the drain or in regular trash.

[2]
. Container Management:

For empty original containers, they may still contain hazardous residue. These containers
should be handled as hazardous waste.[5]

If institutional policy allows for the cleaning of empty containers, a triple rinse with a suitable
solvent is often required.[3] The rinsate must be collected and disposed of as hazardous
waste.[3][5]

. Arranging for Professional Disposal:

Store the sealed waste container in a designated, secure, and well-ventilated area away
from incompatible materials.

Follow your institution's established procedures for hazardous waste pickup. This typically
involves contacting your Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal service.[6]

Ensure all labeling is accurate and complete, including the name of the chemical, associated
hazards, and the date of accumulation.[6]
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5. Spill Management:
¢ In the event of a spill, evacuate the area if necessary.

o For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry
sand).

o Use non-sparking tools to collect the absorbed material and place it in a sealed container for
disposal.[5]

o Clean the spill area thoroughly.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Tetrakis(2-butoxyethyl) orthosilicate in a laboratory setting.

Disposal workflow for Tetrakis(2-butoxyethyl) orthosilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Tetrakis(2-butoxyethyl)
orthosilicate: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103857#tetrakis-2-butoxyethyl-orthosilicate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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